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Compound of Interest

Compound Name: (S)-2-Morpholineacetic acid

CAS No.: 1257854-99-1

Cat. No.: B174715

Get Quote

As researchers and scientists at the forefront of drug development, the safe handling of novel

chemical entities is paramount. This guide provides essential, immediate safety and logistical

information for working with (S)-2-Morpholineacetic acid. While a specific Safety Data Sheet

(SDS) for the (S)-isomer is not readily available, this document synthesizes data from closely

related morpholine compounds to establish best practices for personal protective equipment

(PPE), operational procedures, and disposal. Our commitment is to empower you with the

knowledge to maintain a safe and efficient laboratory environment.

Hazard Identification and Risk Assessment
(S)-2-Morpholineacetic acid and its derivatives are known to present several potential

hazards. Based on data from analogous compounds, researchers should be aware of the

following risks:

Skin and Eye Irritation: Direct contact can cause skin irritation and serious eye irritation.[1]

Some morpholine derivatives can cause severe skin burns and eye damage.[2][3]
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Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.[1]

[4]

Acute Toxicity: While data for this specific isomer is limited, related compounds can be

harmful if swallowed, inhaled, or in contact with skin.[5]

A thorough risk assessment should be conducted before any new experimental protocol

involving this compound.

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines

the recommended PPE for handling (S)-2-Morpholineacetic acid.
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Body Part Required PPE Specifications and Rationale

Eyes & Face

Safety glasses with side

shields or tight-sealing safety

goggles. A face shield is

required when there is a risk of

splashing.

To protect against splashes

and airborne particles. Must

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.[2][6]

Hands

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).

To prevent skin contact.

Gloves should be inspected

before each use and changed

frequently, especially if contact

with the chemical is suspected.

Body

Laboratory coat. A chemical-

resistant apron is

recommended when handling

larger quantities.

To protect skin and personal

clothing from contamination.[6]

Respiratory

Use in a well-ventilated area or

under a chemical fume hood. If

dust or aerosols are generated

and engineering controls are

not sufficient, a NIOSH/MSHA

or European Standard EN 149

approved respirator may be

necessary.[4][6]

To prevent inhalation of

airborne particles.

Operational Plan: From Receipt to Disposal
A clear, step-by-step operational plan ensures that (S)-2-Morpholineacetic acid is handled

safely and consistently throughout its lifecycle in the laboratory.

Workflow for Handling (S)-2-Morpholineacetic Acid
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Set up in a designated, well-ventilated area (fume hood)

Carefully weigh the solid compound

Dissolve in the appropriate solvent

Decontaminate work surfaces and equipment

Dispose of waste in a designated, labeled container

Remove PPE correctly

Click to download full resolution via product page

Caption: A streamlined workflow for the safe handling of (S)-2-Morpholineacetic acid.

Step-by-Step Handling Procedures:
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Preparation:

Before handling, ensure you are wearing the appropriate PPE as detailed in the table

above.

Work in a well-ventilated area, preferably a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.[1][6]

Weighing and Transfer:

Handle as a solid to minimize dust generation.

Use a spatula to carefully transfer the required amount.

Avoid creating dust. If dust is generated, ensure adequate respiratory protection is in use.

Dissolution:

Slowly add the solid to the solvent to avoid splashing.

If necessary, use gentle agitation to dissolve the compound.

Post-Handling:

Thoroughly decontaminate all work surfaces and equipment after use.

Wash hands thoroughly with soap and water after removing gloves.[2]

Emergency Procedures: Spills and Exposure
In the event of an accidental spill or exposure, immediate and appropriate action is critical.

Small Spills:

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).
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Collect the absorbed material into a suitable container for disposal.[3]

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately.

Alert your supervisor and institutional safety officer.

Prevent entry to the area.

Follow your institution's emergency response procedures.

Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention.[1][3][4]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[1][4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Disposal Plan: Responsible Waste Management
All waste containing (S)-2-Morpholineacetic acid must be handled as hazardous waste.

Solid Waste: Collect all contaminated solid waste (e.g., weigh paper, gloves, absorbent

materials) in a clearly labeled, sealed container.
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Liquid Waste: Collect all solutions containing (S)-2-Morpholineacetic acid in a compatible,

labeled waste container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety department for specific guidance.

Do not let the product enter drains.[4][7]

By adhering to these guidelines, you can significantly mitigate the risks associated with

handling (S)-2-Morpholineacetic acid, ensuring a safer research environment for yourself and

your colleagues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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